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Compound of Interest

Compound Name:
Ethyl 1-

hydroxycyclohexanecarboxylate

Cat. No.: B075168 Get Quote

Safe Handling and Disposal of Ethyl 1-
hydroxycyclohexanecarboxylate
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl 1-hydroxycyclohexanecarboxylate. The

following procedures are designed to ensure safe operational use and proper disposal of this

chemical.

Hazard Identification and Personal Protective Equipment
Ethyl 1-hydroxycyclohexanecarboxylate is classified as a chemical that can cause skin and

eye irritation and may lead to respiratory irritation.[1] It is also considered harmful to aquatic life

with long-lasting effects.[2][3][4] Adherence to proper personal protective equipment (PPE)

protocols is mandatory to minimize exposure risk.
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Hazard Class GHS Hazard Statements

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]

Specific target organ toxicity H335: May cause respiratory irritation[1]

Hazardous to the aquatic environment
H412: Harmful to aquatic life with long lasting

effects[2][3][4]

Personal Protective Equipment (PPE) Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[5] A face shield may be

required in situations with a higher risk of

splashing.[5][6]

Skin Protection
Wear protective gloves (e.g., butyl-rubber) and

protective clothing to prevent skin contact.[1]

Respiratory Protection

Use a vapor respirator or work in a well-

ventilated area, such as under a chemical fume

hood.[5] If dust or aerosols are generated, a

dust respirator is required.[6]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for laboratory safety.

Handling and Storage
Handling: Avoid all direct contact with the skin, eyes, and clothing.[1] Do not breathe in

fumes, vapors, or mists.[1][7] Ensure the work area is well-ventilated.[1] After handling, wash

hands thoroughly.[1][6]

Storage: Keep the container tightly sealed and store in a cool, dark, and well-ventilated

location.[1][5][6] The substance should be stored locked up and away from incompatible

materials like oxidizing agents.[1][5][6]
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Disposal Plan
Chemical Waste: Dispose of contents and containers at an approved waste disposal facility.

[1] Surplus and non-recyclable materials should be handled by a licensed disposal company.

[7]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[7]

Environmental Precautions: Prevent the chemical from entering drains, soil, or other

waterways.[1][7]

Emergency Procedures
Immediate and appropriate responses to spills and exposures are crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen and seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush the affected skin with large amounts of

running water for at least 15 minutes.[1] Wash

with soap and water.[1][8] If irritation persists,

get medical advice.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[1] If present, remove contact

lenses and continue to rinse.[1][8] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Never give anything by mouth to a

person who is unconscious.[1] Call a physician

or poison control center immediately.[9]

Chemical Spill Response Workflow
In the event of a spill, follow the established protocol to ensure containment and cleanup are

performed safely and effectively.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect & Place in Sealed Container

Decontaminate Spill Area

Dispose of Waste
(Follow institutional guidelines)

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Physical and Chemical Properties
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Property Value

Molecular Formula C₉H₁₆O₃[2]

Molecular Weight 172.22 g/mol [2]

Purity 95% (example from one supplier)[1]

Flash Point
> 110 °C / > 230 °F (Data for related compound

Ethyl 4-hydroxycyclohexanecarboxylate)[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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